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Compound of Interest

Compound Name: Allyloxytrimethylsilane

Cat. No.: B091556

For researchers, scientists, and professionals in drug development, the proper storage and
handling of chemical reagents are paramount to ensuring experimental integrity, laboratory
safety, and regulatory compliance. This guide provides a comprehensive overview of the
recommended practices for allyloxytrimethylsilane, a versatile silylating and allylation agent.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of allyloxytrimethylsilane is
fundamental to its safe handling and storage. This colorless liquid possesses a characteristic
odor and is highly flammable.
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Property Value

CAS Number 18146-00-4
Molecular Formula C6H140Si
Molecular Weight 130.26 g/mol
Boiling Point 100-102 °C

Flash Point -0.55 °C (31 °F)
Density 0.773 g/mL at 25 °C
Vapor Pressure 38 mmHg at 25°C
Refractive Index n20/D 1.397
Sensitivity Moisture Sensitive

Recommended Storage Conditions

To maintain its chemical integrity and prevent hazardous situations, allyloxytrimethylsilane
must be stored under specific conditions. It is crucial to store it in a cool, dry, and well-
ventilated area away from sources of ignition.[1]
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Parameter Recommendation
Storage Temperature 2-8°C[2][3]
Atmosphere Inert atmosphere

Original, tightly closed containers.[1] Containers
that have been opened must be carefully
resealed and kept upright to prevent leakage.[1]

Container ] ) o ]
Suitable container materials include fluorinated

HDPE plastic containers (100ml),plastie-pails
£5L200L), and metal drums (20L~200L).[1]

) ) Strong oxidizing agents.[4] Reacts with water,
Incompatible Materials ] o
moisture, or humid air.[5]

No specific information, but storage in a dark
Light Sensitivity location is a general best practice for chemical

reagents.

Safe Handling Protocols

Due to its hazardous nature, strict adherence to safety protocols is mandatory when handling
allyloxytrimethylsilane. This includes the use of appropriate personal protective equipment
(PPE) and adherence to emergency procedures.

| : . PBE)

PPE Specification

Eye Protection Chemical safety goggles or a face shield.
Hand Protection Neoprene or nitrile rubber gloves.[4]

Skin and Body Protection Alab coat or other suitable protective clothing.

Use in a well-ventilated area or under a
) ) chemical fume hood. If inhalation risk is high, a
Respiratory Protection ] ] )
NIOSH-approved respirator with an organic

vapor cartridge is recommended.[4]
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General Handling Procedures

o Preparation: Before handling, ensure that a safety shower and eyewash station are readily
accessible. Read the Safety Data Sheet (SDS) thoroughly.

» Dispensing: Ground and bond containers when transferring material to prevent static
discharge.[4] Use only non-sparking tools.[4]

o Spill Management: In case of a spill, remove all sources of ignition. Absorb the spill with an
inert material (e.g., vermiculite, dry sand) and place it in a sealed container for disposal.

o Waste Disposal: Dispose of waste material in accordance with local, state, and federal
regulations. This material should be handled as hazardous waste.

Hazard Identification and First Aid

Allyloxytrimethylsilane is classified as a highly flammable liquid and vapor. It can cause skin
and eye irritation.
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Exposure Route

Symptoms

First Aid Measures

Inhalation

May cause respiratory tract
irritation. Overexposure could
lead to coughing, headache,

and nausea.[4]

Move the individual to fresh air.
If not breathing, give artificial
respiration. Seek medical
attention.

Skin Contact

May cause skin irritation.

Immediately wash the affected
area with soap and plenty of
water. Remove contaminated
clothing. If irritation persists,

seek medical attention.

Eye Contact

Causes serious eye irritation.

[4]16]

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing.[6]
Seek immediate medical
attention.

Ingestion

May be harmful if swallowed.

[4]

Do NOT induce vomiting.
Rinse mouth with water. Seek

immediate medical attention.

Visual Guides

To further aid in the understanding of safe handling practices and chemical incompatibilities,

the following diagrams are provided.
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Caption: A logical workflow for the safe handling of allyloxytrimethylsilane.
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Caption: Chemical incompatibilities of allyloxytrimethylsilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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